Cas no 633286-23-4 (N-[(3,4-dimethoxyphenyl)sulfonyl]-N-methylglycine)

• Product Name: N-[(3,4-dimethoxyphenyl)sulfonyl]-N-methylglycine
• CAS No: 633286-23-4
• MF: C₁₁H₁₅NO₆S
• MW: 289.30490231514
• CID: 3079386
• PubChem ID: 893540
• Update Time: 2025-06-07

N-[(3,4-dimethoxyphenyl)sulfonyl]-N-methylglycine Chemical and Physical Properties

Names and Identifiers

• N-[(3,4-dimethoxyphenyl)sulfonyl]-N-methylglycine
• MFCD03821321
• 2-(3,4-Dimethoxy-N-methylphenylsulfonamido)aceticacid
• 2-(3,4-Dimethoxy-N-methylphenylsulfonamido)acetic acid
• 633286-23-4
• CBKinase1_003357
• (N-methyl-3,4-dimethoxybenzenesulfonamido)acetic acid
• BRD-K71971342-001-01-6
• BRD-K71971342-001-02-4
• STK523297
• AKOS000301076
• 2-(N-METHYL3,4-DIMETHOXYBENZENESULFONAMIDO)ACETIC ACID
• CBKinase1_015757
• [(3,4-Dimethoxy-benzenesulfonyl)-methyl-amino]-acetic acid
• DB-016903
• 2-[(3,4-dimethoxyphenyl)sulfonyl-methylamino]acetic acid

• MDL： MFCD03821321
• Inchi： 1S/C11H15NO6S/c1-12(7-11(13)14)19(15,16)8-4-5-9(17-2)10(6-8)18-3/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key： FISVAMPRDNXLBH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(N(C)CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 289.06200837Da
• Monoisotopic Mass: 289.06200837Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 102Ų

N-[(3,4-dimethoxyphenyl)sulfonyl]-N-methylglycine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-[(3,4-dimethoxyphenyl)sulfonyl]-N-methylglycine

Introduction to N-[(3,4-dimethoxyphenyl)sulfonyl]-N-methylglycine (CAS No. 633286-23-4)

N-[(3,4-dimethoxyphenyl)sulfonyl]-N-methylglycine, identified by its CAS number 633286-23-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structural features of this molecule, particularly the presence of a sulfonyl group and a dimethoxyphenyl moiety, contribute to its unique chemical properties and potential therapeutic applications.

The 3,4-dimethoxyphenyl group is a key structural component that imparts specific electronic and steric properties to the molecule. This aromatic ring system is known for its ability to interact with biological targets in a highly selective manner, which is crucial for the development of drugs with minimal side effects. The sulfonyl group, on the other hand, enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical formulations. These features collectively make N-[(3,4-dimethoxyphenyl)sulfonyl]-N-methylglycine a valuable candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel compounds with anti-inflammatory, anticancer, and antimicrobial properties. N-[(3,4-dimethoxyphenyl)sulfonyl]-N-methylglycine has emerged as a compound of interest due to its potential to modulate various biological pathways. Studies have shown that this molecule can interact with enzymes and receptors involved in inflammation and cell proliferation, suggesting its therapeutic efficacy in treating chronic diseases.

The synthesis of N-[(3,4-dimethoxyphenyl)sulfonyl]-N-methylglycine involves a series of carefully orchestrated chemical reactions. The process typically begins with the preparation of the 3,4-dimethoxyphenyl sulfonyl chloride, which is then reacted with methylglycine in the presence of a base catalyst. This reaction yields the desired product with high yield and purity. The synthetic route has been optimized to ensure scalability and cost-effectiveness, making it feasible for industrial production.

One of the most compelling aspects of N-[(3,4-dimethoxyphenyl)sulfonyl]-N-methylglycine is its potential as a lead compound for drug discovery. Researchers have been exploring its derivatives to enhance its biological activity and improve its pharmacokinetic properties. For instance, modifications to the sulfonyl group or the dimethoxyphenyl moiety have led to compounds with improved potency and selectivity. These findings highlight the versatility of this molecule and its potential to be developed into a new generation of therapeutics.

The pharmacological profile of N-[(3,4-dimethoxyphenyl)sulfonyl]-N-methylglycine has been thoroughly investigated in preclinical studies. These studies have demonstrated its ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, it has shown promise in reducing oxidative stress and modulating immune responses. These effects make it a potential candidate for treating conditions such as rheumatoid arthritis, cancer, and neurodegenerative diseases.

The compound's mechanism of action is believed to involve interactions with specific protein targets within cells. The sulfonyl group acts as a hinge binder, allowing the molecule to dock into binding pockets on enzymes and receptors. This interaction leads to the inhibition of pathological pathways that contribute to disease progression. Furthermore, the dimethoxyphenyl moiety enhances binding affinity by forming hydrophobic interactions with surrounding residues in the target protein.

In terms of drug development pipelines, N-[(3,4-dimethoxyphenyl)sulfonyl]-N-methylglycine is being evaluated in several clinical trials aimed at identifying new treatments for chronic diseases. The results from these trials are expected to provide valuable insights into its therapeutic potential and guide future research directions. If successful, this compound could represent a significant advancement in the treatment of inflammatory and degenerative disorders.

The safety profile of N-[(3,4-dimethoxyphenyl)sulfonyl-N-methylglycine] has also been extensively studied. Preclinical toxicology assays have shown that it exhibits low toxicity at therapeutic doses, with minimal adverse effects observed in animal models. This favorable safety profile increases its attractiveness as a drug candidate and supports further development efforts.

The future prospects for N-[(3,4-dimethoxyphenyl)sulfonyl]-N-methylglycine are bright, given its multifaceted biological activities and favorable pharmacokinetic properties. Ongoing research aims to optimize its chemical structure for improved efficacy and reduced side effects. Additionally, efforts are being made to develop novel formulations that enhance its bioavailability and target specificity.

In conclusion，N-[(3，4-dimethoxyphenyl)sulfonyl]-N-methylglycine (CAS No.633286-23-4) is a promising compound with significant potential in pharmaceutical applications。 Its unique structural features，combined with its biological activities，make it an attractive candidate for further research and development。 As our understanding of disease mechanisms continues to evolve，compounds like this one will play an increasingly important role in the fight against chronic diseases。